Cas no 66793-96-2 (3-pentanol, 3-ethyl-2,2-dimethyl-)

• Product Name: 3-pentanol, 3-ethyl-2,2-dimethyl-
• CAS No: 66793-96-2
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 863301
• PubChem ID: 24861196
• Update Time: 2025-04-19

3-pentanol, 3-ethyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-pentanol, 3-ethyl-2,2-dimethyl-
• 2,2-Dimethyl-3-ethyl-3-pentanol
• 3-ethyl-2,2-dimethylpentan-3-ol
• 2,2-dimethyl-3-ethylpentan-3-ol
• 343749_ALDRICH
• 3-Aethyl-4,4-dimethyl-pentan-3-ol
• 3-Ethyl-2,2-dimethyl-3-pentanol
• 3-ethyl-2,2-dimethyl-pentan-3-ol
• 3-ethyl-4,4-dimethyl-pentan-3-ol
• AC1MNDDU
• ACMC-1BA4S
• AG-G-52159
• CTK1H9316
• t-butyldiethylcarbinol
• 66793-96-2
• 3-Ethyl-2,2-dimethyl-3-pentanol, 98%
• SCHEMBL398390
• AKOS009157156
• DTXSID10391698
• DTXCID60342559

• MDL： MFCD00075274
• Inchi： 1S/C9H20O/c1-6-9(10,7-2)8(3,4)5/h10H,6-7H2,1-5H3
• InChI Key： CFWIFHZJKFFDFU-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C(C)(C)C

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.852 g/mL at 25 °C(lit.)
• Melting Point: −19 °C (lit.)
• Boiling Point: 174 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.442(lit.)
• PSA: 20.23
• LogP: 2.58360
• Solubility: Not available
• Vapor Pressure: 0.4±0.7 mmHg at 25°C

3-pentanol, 3-ethyl-2,2-dimethyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)